Cas no 101267-73-6 (2-4-(tert-Pentyl)phenoxyacetic Acid)

• Product Name: 2-4-(tert-Pentyl)phenoxyacetic Acid
• CAS No: 101267-73-6
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1073606
• PubChem ID: 16641253
• Update Time: 2025-09-17

2-4-(tert-Pentyl)phenoxyacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(tert-Pentyl)phenoxy]acetic acid
• (4-tert-pentyl-phenoxy)-acetic acid
• (4-tert-Pentyl-phenoxy)-essigsaeure
• [4-(1,1-dimethylpropyl)phenoxy]acetic acid
• < 4-tert-Pentyl-phenoxy> -essigsaeure
• 2-[4-(1,1-dimethylpropyl)phenoxy]acetic acid
• Acetic acid, [4-(1,1-dimethylpropyl)phenoxy]-
• ACMC-20dxns
• AGN-PC-013PGV
• ARONIS011778
• CTK0D9685
• ST088231
• SureCN5280680
• CS-0364551
• AN-329/43385955
• 2-[4-(2-methylbutan-2-yl)phenoxy]acetic acid
• (4-tert-pentylphenoxy)acetic acid
• AKOS000125163
• 101267-73-6
• Acetic acid, 2-[4-(1,1-dimethylpropyl)phenoxy]-
• A1-45623
• 2-(4-(Tert-pentyl)phenoxy)acetic acid
• DTXSID00586379
• [4-(2-methylbutan-2-yl)phenoxy]acetic acid
• STL066598
• BEA26773
• 4-(2-methylbutan-2-yl)phenoxyacetic acid
• SCHEMBL5280680
• 2-4-(tert-Pentyl)phenoxyacetic Acid

• MDL： MFCD06823817
• Inchi： 1S/C13H18O3/c1-4-13(2,3)10-5-7-11(8-6-10)16-9-12(14)15/h5-8H,4,9H2,1-3H3,(H,14,15)
• InChI Key： YVDCGOWSUYVCSD-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(=CC=1)C(C)(C)CC

Computed Properties

• Exact Mass: 222.12564
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53